Cas no 914635-19-1 (1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene)

1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene structure

914635-19-1 structure

Product Name:1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene

CAS No:914635-19-1

MF:C₈H₄ClF₅

MW:230.562378883362

CID:1029243

PubChem ID:44717489

Update Time:2025-04-20

1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene
- 914635-19-1
- SCHEMBL7905835
- MFCD03701036
- DTXSID80660207
- YBFICYUOOXEMDM-UHFFFAOYSA-N
- 5-Chloro-2,3-difluoro-4-methylbenzotrifluoride
- MDL： MFCD03701036
- Inchi： 1S/C8H4ClF5/c1-3-5(9)2-4(8(12,13)14)7(11)6(3)10/h2H,1H3
- InChI Key： YBFICYUOOXEMDM-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=C(C(=C1C)F)F

Computed Properties

Exact Mass: 229.9921686g/mol
Monoisotopic Mass: 229.9921686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019088560-1g	1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene	914635-19-1	95%	1g	$400.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748818-1g	1-Chloro-3,4-difluoro-2-methyl-5-(trifluoromethyl)benzene	914635-19-1	98%	1g	￥1582.00	2024-04-25

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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